molecular formula C8H16O4 B8287801 2-[2-(2-Hydroxyethoxy)propyl]-1,3-dioxolane

2-[2-(2-Hydroxyethoxy)propyl]-1,3-dioxolane

Cat. No.: B8287801
M. Wt: 176.21 g/mol
InChI Key: SOELUYOWIYHLKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[2-(2-Hydroxyethoxy)propyl]-1,3-dioxolane is a useful research compound. Its molecular formula is C8H16O4 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H16O4

Molecular Weight

176.21 g/mol

IUPAC Name

2-[1-(1,3-dioxolan-2-yl)propan-2-yloxy]ethanol

InChI

InChI=1S/C8H16O4/c1-7(10-3-2-9)6-8-11-4-5-12-8/h7-9H,2-6H2,1H3

InChI Key

SOELUYOWIYHLKB-UHFFFAOYSA-N

Canonical SMILES

CC(CC1OCCO1)OCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A total of 35.0 g. (0.5 mole) of crotonaldehyde and 124 g. (2.0 mole of ethylene glycol were dissolved in 200 ml. of toluene and added to a 500 ml. round bottom flask equipped with magnetic stir bar, heating mantle, Dean-Starke trap, reflux condenser and nitrogen inlet. p-Toluene-sulfonic acid (0.6 g.-0.003 mole) was added to the mixture. The mixture was refluxed until the calculated amount of water (9.0 g.) was collected, cooled quickly in an ice bath to room temperature, and then dried and simultaneously neutralized with excess sodium carbonate. The solution was filtered and the solvent removed under vacuum (rotovap). The residual brown oil was subjected to high vacuum distillation The first fraction, collected between 55° and 80° C. at 0.5 mm./Hg, was primarily ethylene glycol. The second fraction, collected at between 80° and 90° C., was primarily the above dioxolane with a trace amount of ethylene glycol which can be removed by column chromatography (neutral alumina:ether/petroleum ether: 1/1). Yield was 50-60%.
Quantity
0.5 mol
Type
reactant
Reaction Step One
Quantity
2 mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0.6 g
Type
reactant
Reaction Step Four
Name
Quantity
9 g
Type
solvent
Reaction Step Five

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